[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2-fluoroethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C7H13FN2/c8-2-1-6-3-7(4-6,5-6)10-9/h10H,1-5,9H2
• InChI Key: KPNXGKIKBQZBPU-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)NN)CCF
• Molecular Formula: C7H13FN2
• Molecular Weight: 144.19 g/mol

Description

“[3-(2-Fluoroethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a chemical compound that belongs to the class of fluoro-bicyclo[1.1.1]pentanes. These compounds have been developed after more than 20 years of trials and have been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring.

Synthesis Analysis

The synthesis of fluoro-bicyclo[1.1.1]pentanes has been achieved through a practical scalable approach. A novel reaction for the synthesis of 1-azido-3-heteroaryl bicyclo [1.1.1]pentanes via azidoheteroarylation of [1.1.1]propellane has been reported. In this strategy, the azido radical generated from the interaction of PIDA and TMSN3 selectively followed addition to [1.1.1]propellane to form the carbon-centered radical intermediate.

Chemical Reactions Analysis

The chemical reactions involving fluoro-bicyclo[1.1.1]pentanes have been studied. The reaction of alkyl iodides with propellane under irradiation has been shown to take place. This reaction was further improved by performing the reaction in the presence of fac-Ir(ppy)3 catalyst under photoredox conditions.

Physical And Chemical Properties Analysis

The physico-chemical properties of fluoro-bicyclo[1.1.1]pentanes have been studied. These compounds have shown improved properties when incorporated into the structure of the anti-inflammatory drug Flurbiprofen.

Future Directions

The development of fluoro-bicyclo[1.1.1]pentanes has opened up new possibilities in the field of medicinal chemistry. These compounds are already being used in drug discovery by pharmaceutical companies. The future direction would likely involve further exploration of these compounds in various aspects of chemistry, from medicinal chemistry to supramolecular chemistry.